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Compound of Interest

Compound Name: Axitinib-13CD3

Cat. No.: B1503775 Get Quote

Application Notes and Protocols for Axitinib-13CD3
Introduction

Axitinib-13CD3 is a stable isotope-labeled version of Axitinib, a potent and selective inhibitor

of vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3. Due to its isotopic

labeling, Axitinib-13CD3 serves as an ideal internal standard for the quantification of Axitinib in

biological samples using mass spectrometry-based techniques like liquid chromatography-

mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2][3][4] Its

use ensures high accuracy and precision in pharmacokinetic and drug metabolism studies by

correcting for variations during sample preparation and analysis.

Key Properties and Data

The following table summarizes the essential quantitative data for Axitinib-13CD3.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1503775?utm_src=pdf-interest
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.medchemexpress.com/axitinib-13cd3.html
https://www.caymanchem.com/product/26676/axitinib-13c-d3
https://www.glpbio.com/axitinib-13c-d3.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB94814349_EN.htm
https://www.benchchem.com/product/b1503775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 1261432-00-1 [2]

Molecular Formula C₂₁[¹³C]H₁₅D₃N₄OS

Molecular Weight 390.5 g/mol

Appearance White to off-white solid

Purity ≥99% deuterated forms (d₁-d₃)

Solubility

Soluble in DMSO (≥2.5

mg/mL), Acetonitrile, and

Methanol.

Storage (Solid Form)
-20°C for long-term storage (≥

2 years).

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.

Experimental Protocols
1. Safety Precautions

Before handling Axitinib-13CD3, review the Material Safety Data Sheet (MSDS).

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a laboratory

fume hood, to avoid inhalation of dust.

Disposal: Dispose of the chemical and any contaminated materials in accordance with

federal, state, and local regulations.

2. Preparation of Axitinib-13CD3 Stock Solution (e.g., 1 mg/mL)

This protocol describes the preparation of a high-concentration stock solution, which can be

diluted to create working solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for
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the primary stock solution due to the compound's good solubility.

Materials:

Axitinib-13CD3 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated micropipettes

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator bath

Procedure:

Equilibration: Allow the vial containing Axitinib-13CD3 powder to reach room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the solid compound (e.g., 1 mg) using an

analytical balance.

Dissolution:

Transfer the weighed powder to a sterile vial.

Add the appropriate volume of high-purity DMSO to achieve the target concentration. For

a 1 mg/mL solution, add 1 mL of DMSO to 1 mg of Axitinib-13CD3. It is crucial to use

fresh, newly opened DMSO, as hygroscopic (water-absorbing) DMSO can significantly

reduce the solubility of the compound.

Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Ensuring Complete Solubilization:
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Visually inspect the solution for any undissolved particles.

If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes. Gentle warming

of the tube to 37°C can also aid in dissolution.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term stability (up to 6 months). For shorter periods (up

to 1 month), storage at -20°C is acceptable.

3. Preparation of Axitinib-13CD3 Working Solutions

Working solutions are prepared by diluting the stock solution to the final concentrations

required for the experiment, such as for creating a calibration curve for an LC-MS assay. The

choice of diluent should be compatible with the analytical method (e.g., methanol, acetonitrile,

or mobile phase).

Materials:

Axitinib-13CD3 stock solution (e.g., 1 mg/mL in DMSO)

High-purity diluent (e.g., Methanol, Acetonitrile)

Calibrated micropipettes

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Remove one aliquot of the stock solution from the -80°C freezer and

allow it to thaw completely at room temperature.

Perform Serial Dilutions: Prepare working solutions by performing a series of dilutions from

the stock solution. It is recommended to prepare an intermediate stock before diluting to very

low concentrations to improve accuracy.
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Example Dilution Series (using Methanol as diluent):

Intermediate Solution (10 µg/mL): Dilute 10 µL of the 1 mg/mL stock solution with 990

µL of methanol (a 1:100 dilution).

Working Solution (100 ng/mL): Dilute 10 µL of the 10 µg/mL intermediate solution with

990 µL of methanol (a 1:100 dilution).

Final Working Solutions (e.g., 0.1-10 ng/mL): Further dilute the 100 ng/mL solution to

achieve the final concentrations needed for your assay.

Use and Storage: Working solutions should ideally be prepared fresh for each experiment. If

short-term storage is necessary, keep them at 4°C and use them within 24 hours. For longer

storage, consult specific stability data for the compound in the chosen solvent.

Visualized Workflow and Signaling Pathway
Workflow for Solution Preparation

The following diagram outlines the logical steps for preparing Axitinib-13CD3 stock and

working solutions.
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Preparation Workflow

Working Solution Dilution

1. Equilibrate and Weigh
Axitinib-13CD3 Solid

2. Add High-Purity Solvent
(e.g., Anhydrous DMSO)

3. Vortex and/or Sonicate
to Ensure Complete Dissolution

4. Aliquot Stock Solution
into Single-Use Vials

5. Store Stock Solution
at -80°C (≤ 6 months)

6. Thaw One Aliquot
of Stock Solution

For Assay Use

7. Perform Serial Dilutions
with Appropriate Solvent

(e.g., Methanol)

8. Use Fresh Working Solutions
in Assay

Click to download full resolution via product page

Caption: Workflow for preparing Axitinib-13CD3 stock and working solutions.
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Axitinib Signaling Pathway Inhibition

Axitinib primarily targets and inhibits the tyrosine kinase activity of Vascular Endothelial Growth

Factor Receptors (VEGFRs), which are crucial for angiogenesis (the formation of new blood

vessels). By blocking these receptors, Axitinib disrupts downstream signaling cascades,

leading to an anti-angiogenic and anti-tumor effect.
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Caption: Axitinib inhibits VEGFR signaling to block angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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